Cas no 1806306-26-2 (1,2-Dibromo-4-ethyl-3-fluorobenzene)

• Product Name: 1,2-Dibromo-4-ethyl-3-fluorobenzene
• CAS No: 1806306-26-2
• MF: C₈H₇Br₂F
• MW: 281.94758439064
• CID: 4974746
• Update Time: 2025-06-07

1,2-Dibromo-4-ethyl-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dibromo-4-ethyl-3-fluorobenzene

• Inchi： 1S/C8H7Br2F/c1-2-5-3-4-6(9)7(10)8(5)11/h3-4H,2H2,1H3
• InChI Key： BGQTZVJOMMTXSC-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)CC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Additional information on 1,2-Dibromo-4-ethyl-3-fluorobenzene

1,2-Dibromo-4-Ethyl-3-Fluorobenzene: A Comprehensive Overview

1,2-Dibromo-4-Ethyl-3-Fluorobenzene is a brominated aromatic compound with the CAS number 1806306-26-2. This compound is of significant interest in the field of organic chemistry due to its unique structure and potential applications in various chemical reactions. The molecule consists of a benzene ring substituted with two bromine atoms at positions 1 and 2, an ethyl group at position 4, and a fluorine atom at position 3. This substitution pattern makes it a versatile building block for synthesizing more complex organic molecules.

The synthesis of 1,2-Dibromo-4-Ethyl-3-Fluorobenzene typically involves multi-step reactions, often starting from bromobenzene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of transition metal catalysts like palladium has been explored to facilitate coupling reactions, which are crucial for constructing the desired substitution pattern on the benzene ring.

One of the key areas where 1,2-Dibromo-4-Ethyl-3-Fluorobenzene finds application is in the synthesis of pharmaceutical intermediates. The presence of multiple halogen atoms on the aromatic ring allows for various substitution reactions, making it a valuable precursor in drug discovery programs. Recent studies have highlighted its role in the development of novel anti-cancer agents, where the bromine atoms can be replaced with bioactive groups to enhance therapeutic efficacy.

In addition to pharmaceutical applications, 1,2-Dibromo-4-Ethyl-3-Fluorobenzene is also utilized in materials science. Its ability to undergo nucleophilic aromatic substitution reactions makes it a candidate for synthesizing advanced materials such as polymers and coordination complexes. For example, researchers have explored its use in creating stimuli-responsive materials that can change properties under specific conditions, such as temperature or pH changes.

The chemical stability and reactivity of 1,2-Dibromo-4-Ethyl-3-Fluorobenzene have been extensively studied. Bromine atoms on the aromatic ring are known to activate certain positions for electrophilic substitution, while the fluorine atom introduces electron-withdrawing effects that influence reactivity. These properties make the compound suitable for various cross-coupling reactions, which are fundamental in modern organic synthesis.

From an environmental perspective, understanding the fate and transport of 1,2-Dibromo-4-Ethyl-3-Fluorobenzene in natural systems is crucial. Recent research has focused on its biodegradation pathways and potential toxicity to aquatic organisms. These studies are essential for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 1,2-Dibromo-4-Ethyl-3-Fluorobenzene is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, pharmaceutical development, and materials science. As research continues to uncover new applications and improve synthetic methods, this compound will likely play an even more significant role in advancing chemical science.